3-(5-Amino-2-fluorophenyl)-1,3-oxazolidin-2-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(5-Amino-2-fluorophenyl)-1,3-oxazolidin-2-one hydrochloride (3-AFOH) is a synthetic compound that has been studied for its potential applications in biochemistry and physiology. It is a cyclic compound that contains an oxazolidinone ring system with a five-membered aminofluorophenyl ring. 3-AFOH has been studied for its potential applications in drug design, drug delivery, and biocatalysis.
Scientific Research Applications
Synthesis of Chiral Intermediates
3-(5-Amino-2-fluorophenyl)-1,3-oxazolidin-2-one hydrochloride is employed in the synthesis of chiral intermediates. For instance, Singh et al. (2013) explored its use in lipase-catalyzed kinetic resolution for producing intermediates for ezetimibe, a potent cholesterol absorption inhibitor (Singh, Goel, Rai, & Banerjee, 2013). Similarly, Chaubey & Ghosh (2012) utilized a related compound for the enantiodivergent synthesis of paroxetine enantiomers (Chaubey & Ghosh, 2012).
Potential Psychotropic Drug Applications
Kruszyński et al. (2001) studied derivatives of 3-amino-2-oxazolidinone, finding potential applications as psychotropic drugs. Preliminary clinical data suggested antidepressive activity in humans (Kruszyński, Bartczak, Chilmonczyk, & Cybulski, 2001).
Use in Synthesis of N-Alkyl-β-Amino Acids
Hughes & Sleebs (2008) demonstrated that 1,3-oxazolidin-5-ones, like 3-(5-Amino-2-fluorophenyl)-1,3-oxazolidin-2-one, are useful precursors for synthesizing N-methyl α- and β-amino acids, expanding the methodology for the synthesis of N-alkyl-β-amino acids (Hughes & Sleebs, 2008).
Antifungal Activity Exploration
Pandit, Singla, & Shrivastava (2012) synthesized and evaluated analogues of 3-(5-Amino-2-fluorophenyl)-1,3-oxazolidin-2-one for antifungal activity, finding potential inhibition against certain fungal strains (Pandit, Singla, & Shrivastava, 2012).
Properties
IUPAC Name |
3-(5-amino-2-fluorophenyl)-1,3-oxazolidin-2-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FN2O2.ClH/c10-7-2-1-6(11)5-8(7)12-3-4-14-9(12)13;/h1-2,5H,3-4,11H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRGXPOCLZWZORB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)N1C2=C(C=CC(=C2)N)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClFN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.